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The table below summarizes the core characteristics and in vitro biological activities of TPCA-1.

Property Value / Description

CAS Number 507475-17-4 [1]

Molecular
Formula

C₁₂H₁₀FN₃O₂S [1]

Molecular Weight 279.29 g/mol [1]

Primary Target
(IC₅₀)

IKKβ (17.9 nM) [2] [3]

Selectivity >22-fold selective over IKKα (IC₅₀ = 0.40 μM) and >550-fold selective over other
kinases and enzymes [1] [4] [3]

| Key In Vitro Activities | • Inhibits LPS-induced TNF-α, IL-6, and IL-8 production in human monocytes

(IC₅₀ = 170-320 nM) [1] [3]. • Inhibits STAT3 phosphorylation and transactivation [1] [2]. • Sensitizes

cancer cells to oncolytic viruses and other therapeutics [1] [5]. |

TPCA-1 functions by inhibiting IKKβ, the kinase responsible for phosphorylating IκBα. This prevents IκBα

degradation and subsequent translocation of NF-κB to the nucleus, thereby suppressing the transcription of

pro-inflammatory genes and other NF-κB-driven processes [6]. It also has a noted role in inhibiting STAT3
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signaling [1] [2]. The following diagram illustrates this core mechanism and a key application in cancer

research involving oncolytic viruses.

TPCA-1 Mechanism of Action

Application: Enhancing Oncolytic Virotherapy
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Experimental Protocols
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IKKβ Kinase Activity Assay

This protocol uses a commercially available luminescent kinase assay kit to directly measure the inhibitory

effect of TPCA-1 on IKKβ enzyme activity [7].

Materials:

Enzyme: Recombinant human IKKβ (GST-tagged), provided in the kit (BPS Bioscience #78507) [7].

Substrate: IKKtide peptide substrate, provided in the kit [7].
Cofactor: ATP (500 µM), provided in the kit [7].

Inhibitor: TPCA-1 stock solution in DMSO.
Detection Reagent: Kinase-Glo MAX luminescent assay reagent (Promega #V6071) to measure

remaining ATP after the reaction [7].
Equipment: White 96-well plate, microplate reader capable of reading luminescence, 30°C incubator

[7].

Procedure:

Prepare Reaction Mixture: In a 96-well plate, combine the following on ice:

Kinase assay buffer (1X final concentration).
Recombinant IKKβ enzyme.

ATP (at the recommended Km concentration for the kit).
IKKtide substrate.

TPCA-1 at varying concentrations (e.g., 0.1 nM to 10 µM). Maintain a constant concentration of
DMSO (not exceeding 1%) across all wells [7].

Include control wells with DMSO only (no inhibitor) for 100% activity and no enzyme for
background.

Incubate: Incubate the reaction mixture at 30°C for 30-60 minutes to allow the kinase reaction to
proceed [7].

Terminate and Detect: Add an equal volume of the Kinase-Glo MAX reagent to each well. This
reagent quantifies the amount of ATP remaining, which is inversely proportional to kinase activity.

Incubate at room temperature for 10-20 minutes to stabilize the luminescent signal [7].
Read Plate: Measure the luminescence intensity using a microplate reader.

Data Analysis: Calculate the percentage of kinase activity inhibited by TPCA-1 relative to the DMSO
control. Plot inhibitor concentration vs. % inhibition to determine the IC₅₀ value.

Cellular Assay: Inhibition of Cytokine Production

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 7 Tech Support

https://www.smolecule.com/products/s547972?utm_src=pdf-body
https://bpsbioscience.com/ikkb-kinase-assay-kit-78507
https://bpsbioscience.com/ikkb-kinase-assay-kit-78507
https://bpsbioscience.com/ikkb-kinase-assay-kit-78507
https://bpsbioscience.com/ikkb-kinase-assay-kit-78507
https://www.smolecule.com/products/s547972?utm_src=pdf-body
https://bpsbioscience.com/ikkb-kinase-assay-kit-78507
https://bpsbioscience.com/ikkb-kinase-assay-kit-78507
https://www.smolecule.com/products/s547972?utm_src=pdf-body
https://bpsbioscience.com/ikkb-kinase-assay-kit-78507
https://bpsbioscience.com/ikkb-kinase-assay-kit-78507
https://bpsbioscience.com/ikkb-kinase-assay-kit-78507
https://www.smolecule.com/products/s547972?utm_src=pdf-body
https://www.smolecule.com/products/s547972?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


This protocol assesses the functional consequence of IKKβ inhibition in a physiologically relevant cell-based

system [1] [3].

Materials:

Cells: Human peripheral blood monocytes [1] [3].
Stimulant: Lipopolysaccharide (LPS) from E. coli.

Inhibitor: TPCA-1 stock solution in DMSO.
Cell Culture Media: Appropriate medium (e.g., RPMI-1640 with 10% FBS).

Procedure:

Cell Plating: Plate human monocytes in a 96-well culture plate and allow them to adhere.
Pre-treatment: Pre-treat cells with TPCA-1 (0.1 to 10 µM) or vehicle control (DMSO) for 30 minutes
[3].
Stimulation: Stimulate the cells by adding LPS (e.g., 1 µg/mL) to the culture medium. Incubate the

cells for a further ~24 hours [1] [3].
Sample Collection: Collect the cell culture supernatant by centrifugation.

Analysis: Quantify the levels of pro-inflammatory cytokines (TNF-α, IL-6, IL-8) in the supernatant
using standard immunoassay techniques like ELISA. Calculate the IC₅₀ values for the inhibition of

each cytokine.

Key Experimental Findings and Conditions

The table below summarizes results from various studies to guide your experimental design.

Assay Type
Cell Line /
System

TPCA-1
Concentration /
Dose

Key Outcome Source

In Vitro Cytokine
Inhibition

Human
monocytes

IC₅₀: 170-320 nM Inhibition of LPS-induced
TNF-α, IL-6, and IL-8

production

[1] [3]

In Vivo Arthritis
Model

Murine

collagen-
induced

arthritis

3, 10, 20 mg/kg (i.p.,

twice daily)

Dose-dependent reduction

in disease severity and
delayed onset

[1] [4]

[3]
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Assay Type
Cell Line /
System

TPCA-1
Concentration /
Dose

Key Outcome Source

Cancer Cell
Viability &
Signaling

ESCC cells
(e.g., KYSE-

450)

0-10 µM Induced apoptosis, inhibited
IKKβ phosphorylation,

stabilized IκBα

[8]

Oncolytic Virus
Enhancement

Pancreatic

cancer cells
(PDAC)

2-10 µM (combined

with VSV-ΔM51
virus)

Overcame viral resistance,

enhanced replication and
oncolysis

[1]

STAT3 Inhibition HEK-293T &
NSCLC cells

0-2 µM Inhibited cytokine-induced
STAT3 phosphorylation and

transactivation

[1] [2]

Important Technical Notes

Solubility and Stock Solutions: TPCA-1 is highly soluble in DMSO (≥100 mg/mL). Prepare stock

solutions at a high concentration (e.g., 10-50 mM) in anhydrous DMSO for long-term storage. For
cellular assays, the final DMSO concentration should typically be kept below 0.1-1% to avoid

cytotoxicity [2] [6].
Stability: Store the lyophilized powder at -20°C, desiccated. Once reconstituted in DMSO, the

solution should be stored at -20°C and used within 3-6 months to prevent loss of potency. Aliquot to
avoid multiple freeze-thaw cycles [2] [6].

Off-Target Effects: While TPCA-1 is highly selective for IKKβ, be aware of its dual inhibitory activity
against JAK1, which contributes to its ability to block type I interferon signaling and enhance oncolytic

virotherapy [1]. This should be considered when interpreting results related to antiviral or
inflammatory responses.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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